![molecular formula C6H10ClF6NS2 B6313659 Bis[2-(trifluoromethylthio)ethyl]amine hydrochloride, 98% CAS No. 1286744-19-1](/img/structure/B6313659.png)
Bis[2-(trifluoromethylthio)ethyl]amine hydrochloride, 98%
Overview
Description
Bis[2-(trifluoromethylthio)ethyl]amine hydrochloride, 98%, is an organosulfur compound with a variety of applications in scientific research. It is a colorless, water-soluble solid, and is also known by its systematic name bis[2-(trifluoromethylthio)ethyl]ammonium chloride. This compound is used in a wide range of scientific research applications, including biochemical and physiological studies, and is commonly used in laboratory experiments.
Scientific Research Applications
Bis[2-(trifluoromethylthio)ethyl]amine hydrochloride, 98%, has a variety of applications in scientific research. It is used in biochemical and physiological studies, as well as for the synthesis of other compounds. It is also used in the synthesis of peptides, as a catalyst for organic reactions, and as a reagent for the preparation of organosulfur compounds.
Mechanism of Action
Bis[2-(trifluoromethylthio)ethyl]amine hydrochloride, 98%, is thought to act as a proton donor, donating protons to other molecules. The compound has also been shown to act as a Lewis acid, forming hydrogen bonds with other molecules.
Biochemical and Physiological Effects
Bis[2-(trifluoromethylthio)ethyl]amine hydrochloride, 98%, has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including acetylcholinesterase, tyrosine hydroxylase, and cyclooxygenase-2. It has also been shown to inhibit the growth of several types of bacteria, including Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa.
Advantages and Limitations for Lab Experiments
The use of bis[2-(trifluoromethylthio)ethyl]amine hydrochloride, 98%, in laboratory experiments has several advantages. It is a water-soluble compound, making it easy to work with. It is also a relatively inexpensive compound, making it an economical choice for experiments. However, it is important to note that the compound is toxic and should be handled with care.
Future Directions
The use of bis[2-(trifluoromethylthio)ethyl]amine hydrochloride, 98%, in scientific research is an active area of study. Possible future directions include further studies on its mechanism of action, as well as its potential applications in drug development. Additionally, further research could be conducted on the compound’s effects on various biochemical and physiological processes. Finally, its use as a reagent in the synthesis of other compounds could be explored.
Synthesis Methods
Bis[2-(trifluoromethylthio)ethyl]amine hydrochloride, 98%, can be synthesized in a two-step process. First, 2-bromo-2-trifluoromethylthioethanol is reacted with sodium amide in liquid ammonia to form bis[2-(trifluoromethylthio)ethyl]amine. This compound is then reacted with hydrochloric acid to form the hydrochloride salt.
properties
IUPAC Name |
2-(trifluoromethylsulfanyl)-N-[2-(trifluoromethylsulfanyl)ethyl]ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F6NS2.ClH/c7-5(8,9)14-3-1-13-2-4-15-6(10,11)12;/h13H,1-4H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVGAHGPNNQVWEC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CSC(F)(F)F)NCCSC(F)(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClF6NS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis[2-(trifluoromethylthio)ethyl]amine hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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